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Compound of Interest

Compound Name:
2-acetamido-3,5-diiodobenzoic

acid

CAS No.: 19094-52-1

Cat. No.: B092842 Get Quote

Introduction
Metrizoic acid (marketed as Isopaque) is an ionic, iodinated radiocontrast agent used in

angiography and urography.[1] Unlike symmetric agents like Diatrizoic acid, Metrizoic acid

possesses an asymmetric structure characterized by an N-methylacetamido group at position 5

and an acetamido group at position 3.

The synthesis of this asymmetric molecule requires precise control over the acylation and

alkylation of the 3,5-diamino-2,4,6-triiodobenzoic acid core. The most robust synthetic route

utilizes 3-acetamido-5-amino-2,4,6-triiodobenzoic acid as the pivotal intermediate, allowing for

selective N-methylation to generate the final Metrizoic scaffold.

Strategic Synthesis Architecture
The synthesis challenges lie in preventing over-methylation and ensuring complete iodination

at the 2,4,6 positions. The protocol below outlines the conversion of 3,5-diaminobenzoic acid to

Metrizoic acid via the selective hydrolysis/iodination strategy.

Reaction Pathway Logic[2]
Acetylation: Protection of amino groups to prevent oxidation during iodination.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b092842?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Metrizoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selective Iodination/Hydrolysis: Use of Iodine Monochloride (ICl) in acidic media to

simultaneously iodinate the ring and selectively hydrolyze one acetyl group, yielding the

mono-amino intermediate.

Selective N-Methylation: Targeting the acetamido nitrogen (or the amine, depending on

specific patent route) to introduce the methyl group.

Final Acetylation: Converting the remaining amine to the acetamido functionality.

Pathway Diagram

3,5-Diaminobenzoic Acid

3,5-Diacetamidobenzoic Acid

Acetic Anhydride
(Acetylation)

KEY INTERMEDIATE:
3-Acetamido-5-amino-2,4,6-triiodobenzoic Acid

ICl, H2SO4, Heat
(Iodination + Selective Hydrolysis)

3-(N-methylacetamido)-5-amino-2,4,6-triiodobenzoic Acid

Dimethyl Sulfate / KOH
(Selective N-Methylation)

Metrizoic Acid
(3-acetamido-5-(N-methylacetamido)-2,4,6-triiodobenzoic acid)

Acetic Anhydride / H2SO4
(Final Acetylation)
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Caption: Step-wise synthesis of Metrizoic Acid highlighting the transformation of the symmetric

precursor into the asymmetric key intermediate.

Detailed Experimental Protocols
Protocol A: Preparation of the Key Intermediate
Target: 3-Acetamido-5-amino-2,4,6-triiodobenzoic Acid Principle: Controlled iodination of 3,5-

diacetamidobenzoic acid in acidic media facilitates the hydrolysis of one acetyl group,

precipitating the mono-acetylated triiodo product.

Reagents:

3,5-Diacetamidobenzoic acid (Starting Material)[2][3][4]

Iodine Monochloride (ICl) (Iodinating agent)

Hydrochloric Acid (HCl) or Sulfuric Acid (H2SO4)

Sodium Bisulfite (Quenching agent)

Procedure:

Dissolution: Suspend 0.1 mol of 3,5-diacetamidobenzoic acid in 200 mL of water containing

sufficient HCl to maintain pH < 1.

Heating: Heat the suspension to 80°C. The starting material may partially dissolve.

Iodination: Add 0.35 mol of Iodine Monochloride (ICl) solution (stabilized in HCl) dropwise

over 2 hours.

Mechanism Note: The acidic conditions promote the hydrolysis of the sterically hindered

amide bonds. The presence of iodine facilitates electrophilic aromatic substitution at

positions 2, 4, and 6. The mono-amino product is less soluble in the acid matrix than the

di-acetamido precursor, driving precipitation.

Digestion: Stir the mixture at 90°C for an additional 4 hours.
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Quenching: Cool to room temperature. Add Sodium Bisulfite solution to reduce excess iodine

(indicated by the disappearance of the purple/brown color).

Isolation: Filter the precipitate. Wash with cold water (3 x 50 mL).

Purification: Dissolve the crude cake in dilute NaOH (pH 10), treat with activated charcoal,

filter, and re-precipitate with HCl at pH 1-2.

Yield: Expect ~85-90% yield of a white to off-white powder.

Protocol B: Conversion to Metrizoic Acid
Target: Metrizoic Acid (3-acetamido-5-(N-methylacetamido)-2,4,6-triiodobenzoic acid) Principle:

Selective N-methylation of the acetamido group followed by acetylation of the free amine.

Reagents:

Intermediate from Protocol A[5]

Dimethyl Sulfate (DMS) or Methyl Iodide (MeI)

Potassium Hydroxide (KOH)

Acetic Anhydride[2][3][4][5]

Procedure:

Methylation: Dissolve 0.05 mol of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid in aqueous

KOH (2.5 equivalents).

Addition: Cool to 15-20°C. Add Dimethyl Sulfate (1.1 equivalents) slowly to maintain

temperature.

Critical Control: pH must be monitored. Maintain alkalinity (pH 10-11) to ensure the amide

nitrogen is deprotonated and reactive.

Reaction: Stir for 3 hours at room temperature. Acidify with HCl to precipitate the N-

methylated intermediate (3-(N-methylacetamido)-5-amino-2,4,6-triiodobenzoic acid). Filter
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and dry.

Final Acetylation: Suspend the dried methylated intermediate in Acetic Anhydride (5

equivalents). Add a catalytic amount of H2SO4 (2 drops).

Reflux: Heat to reflux for 1 hour. The solid should dissolve completely.

Workup: Concentrate the solvent under vacuum. Pour the residue into ice water. Metrizoic

acid will precipitate.

Crystallization: Recrystallize from water/ethanol to obtain pharmaceutical-grade Metrizoic

acid.

Analytical Specifications & QC
To ensure the identity of the "Key Intermediate" vs. the user's "2-acetamido-3,5-
diiodobenzoic acid" (Impurity/Wrong Isomer), compare the following data:

Feature Key Intermediate (Correct)
2-acetamido-3,5-
diiodobenzoic acid
(Incorrect/Impurity)

IUPAC Name
3-Acetamido-5-amino-2,4,6-

triiodobenzoic acid

2-Acetamido-3,5-diiodobenzoic

acid

Structure Type Meta-diamino backbone
Ortho-amino (Anthranilic)

backbone

Iodine Count 3 (Tri-iodo) 2 (Di-iodo)

1H NMR (DMSO-d6)

Singlet methyl (acetyl) ~2.1

ppm; Broad singlet (NH2); No

aromatic protons (fully sub.)[6]

Singlet methyl (acetyl); Two

aromatic doublets (H4, H6)

Role
Direct Precursor to Metrizoic

Acid

Potential starting material for

Iodoxamic acid or impurity

Safety & Handling
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Iodine Monochloride (ICl): Highly corrosive and causes severe burns. Use only in a fume

hood.

Dimethyl Sulfate: Potent alkylating agent and suspected carcinogen. Use extreme caution,

double-gloving, and dedicated quenching protocols (ammonia solution).

Iodinated Waste: Segregate all waste streams containing iodine for specialized disposal or

reclamation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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